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Compound of Interest |

N,N-dimethylmorpholine-2-
Compound Name: ]
carboxamide

CAS No.: 135072-23-0

Cat. No.: B166608

. J

Part 1: Executive Safety Assessment & Immediate
Action

CRITICAL WARNING: ISOMER DISTINCTION You must verify the specific isomer in your
possession. "N,N-dimethylmorpholine-2-carboxamide" is structurally distinct from the more
common "4-carboxamide" isomer.

e The 2-carboxamide isomer contains a free secondary amine (at position 4 of the morpholine
rng).

» Risk: Secondary amines are high-risk precursors for N-Nitrosamines (potent carcinogens) if
allowed to contact nitrosating agents (e.g., nitrites, nitrous acid, nitrogen oxides).

Immediate Disposal Directive:

e Do NOT mix this waste with oxidizing acids (Nitric Acid, Chromic Acid) or nitrosating agents
(Sodium Nitrite).

e Do NOT dispose of via sink/drain. This compound is an organic contaminant and potential
nitrosamine precursor.[1]
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e Segregate into the Non-Halogenated Organic Waste stream (if liquid) or Hazardous Solid
Waste stream (if solid salt).

Part 2: Chemical Profile & Hazard Identification

Understanding the chemical nature of the waste is the first step in compliant disposal.

Property Data Operational Implication

) ) Verify Label: Ensure it is not
_ N,N-Dimethylmorpholine-2- )
Chemical Name ) the 4-isomer (CAS 38952-61-
carboxamide 3)

Use CAS 1361115-06-1 for
1361115-06-1 (HCl salt) /

CAS Number ) waste profiling if exact CAS is
Unlisted (Free Base) o
missing.

Molecular Formula C7H14N202 (Free Base) Organic amide.

) ) High Reactivity Risk: The
Secondary Amine (Ring NH),

Functional Groups . ) secondary amine is the critical
Tertiary Amide _
control point.
) Viscous Oil (Free Base) or Determines waste container
Physical State )
Solid (HCI Salt) type (Carboy vs. Drum).
o Irritant (Skin/Eye), Acute Tox. Handle with standard PPE
GHS Classification o
[2] (Oral) (Nitrile gloves, safety glasses).

The Nitrosamine Hazard Mechanism

Unlike the 4-carboxamide isomer (where the ring nitrogen is substituted), the 2-carboxamide
retains a nucleophilic nitrogen atom in the ring. In the presence of nitrite salts or nitrogen oxide
gases (common in organic synthesis waste streams), it forms N-nitrosomorpholine (NMOR).

Reaction Pathway:
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R2=NH (Secondary Amine) + HNO: (Nitrous Acid) — RzN-N=0O (Nitrosamine) + H20

Part 3: Pre-Disposal Handling & Segregation

Before moving waste to the central accumulation area, strict segregation at the bench is
required to prevent accidental formation of toxic byproducts.

Segregation Logic Diagram

Use this decision tree to categorize the waste stream correctly.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste: N,N-Dimethylmorpholine-2-carboxamide
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Figure 1: Decision logic for segregating morpholine carboxamide waste. Note the critical check
for nitrites.

Part 4: Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Compound or Salt)

Applicable for: Expired shelf chemicals, contaminated weighing paper, spill cleanup debris.
o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.
e Labeling:
o Chemical Name: N,N-Dimethylmorpholine-2-carboxamide (Solid).
o Hazards: Irritant, Toxic.[2][3][4][5]
e Procedure:
o Transfer solid material using a chemically compatible scoop.
o Wipe threads of the jar clean before sealing to prevent cap seizure.

o Double-bag any contaminated PPE (gloves, paper towels) in a clear hazardous waste bag
before placing in the solid waste drum.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquor)

Applicable for: Solutions in methanol, ethanol, DCM, or ethyl acetate.
o Compatibility Check: Ensure the waste container does NOT contain:
o Oxidizers (Nitric acid, Peroxides).
o Heavy metal oxidants (Chromium VI, Permanganate).
e Stream Selection:

o Stream 1 (Halogenated): If dissolved in Dichloromethane (DCM), Chloroform, or
Chlorobenzene.
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o Stream 2 (Non-Halogenated): If dissolved in Methanol, Ethanol, Acetone, Ethyl Acetate, or
Toluene.

o Neutralization (If Acidic/Basic):

o If the waste solution is highly acidic (pH < 2) or basic (pH > 12.5), adjust pH to between 5—
9 using dilute NaOH or H2S0Oa4 before adding to the solvent drum, unless your facility
allows corrosive solvent waste.

o Caution: Exothermic reaction. Perform in an ice bath.
e Transfer:

o Use a funnel with a grounding wire (if transferring into metal drums) to prevent static
discharge.

o Fill container to 90% capacity only (leave headspace for expansion).

Scenario C: Quenching Nitrosamine Precursors (Advanced)

If you suspect the waste contains both this amine and nitrites:

e Add Sulfamic Acid: Add excess Sulfamic Acid or Ascorbic Acid to the solution. These agents
scavenge nitrites rapidly, preventing the N-nitrosation of the morpholine ring.

» Test: Confirm absence of oxidizers using starch-iodide paper (should remain white).

e Dispose: Proceed to "Non-Halogenated Organic Waste".

Part 5: Regulatory Compliance (EPA/RCRA)

In the United States, this waste must be characterized under RCRA (Resource Conservation
and Recovery Act).
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Regulatory e ..
Classification Code Notes
Category
) ) Not a P-list or U-list
Listed Waste Not Listed N/A ,
chemical by name.
o ) ) If in flammable solvent
Characteristic Waste Ignitable (Potential) D001 )
(Flash point < 60°C).
Only if mixed with
Characteristic Waste Toxic (Potential) D003 sulfides/cyanides
(rare).
CA, MA, and WA may
list morpholine
State Regulations Variable N/A derivatives as "Toxic

Waste" requiring

specific state codes.

Documentation Requirement: On your Hazardous Waste Tag/Manifest, list the constituents

explicitly:
e 95% Solvent (e.g., Methanol)
e 5% N,N-Dimethylmorpholine-2-carboxamide

Do not use generic labels like "Organic Waste" for research chemicals; specific identification
aids emergency responders.

Part 6: Emergency Response
Spill Cleanup (Bench Scale < 500 mL):

e Evacuate the immediate area if vapors are strong.[4]
o PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

o Absorb: Use vermiculite, sand, or commercial "Organic Solvent" spill pads.
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e Clean: Wipe the surface with soap and water.[4]

e Dispose: Place all absorbent materials into a sealed bag and label as "Hazardous Waste -
Debris contaminated with Morpholine Amide".

Exposure First Aid:

o Skin: Wash with soap and water for 15 minutes. Morpholine derivatives can absorb through
skin.[3]

o Eyes: Flush with water for 15 minutes.[3][6] Seek medical attention.

 Inhalation: Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/23614812/
https://pubmed.ncbi.nlm.nih.gov/23614812/
https://www.chemos.de/import/data/msds/GB_en/110-91-8-A0001294-GB-en.pdf
https://pim-resources.coleparmer.com/sds/04111.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25117.pdf
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-morpholinecarboxamide-n-2-aminoethyl.pdf
https://www.benchchem.com/product/b166608#n-n-dimethylmorpholine-2-carboxamide-proper-disposal-procedures
https://www.benchchem.com/product/b166608#n-n-dimethylmorpholine-2-carboxamide-proper-disposal-procedures
https://www.benchchem.com/product/b166608#n-n-dimethylmorpholine-2-carboxamide-proper-disposal-procedures
https://www.benchchem.com/product/b166608#n-n-dimethylmorpholine-2-carboxamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

